Cas no 2034535-94-7 (N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide)

• Product Name: N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide
• CAS No: 2034535-94-7
• MF: C₂₀H₁₉N₅O₂
• MW: 361.397163629532
• CID: 5467640
• Update Time: 2025-11-06

N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide
• N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]-3-pyrazol-1-ylbenzamide

• Inchi： 1S/C20H19N5O2/c26-19-6-2-8-24(19)18-10-15(12-21-14-18)13-22-20(27)16-4-1-5-17(11-16)25-9-3-7-23-25/h1,3-5,7,9-12,14H,2,6,8,13H2,(H,22,27)
• InChI Key： HFDFZRNPFADRAA-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=NC=C(CNC(C2C=CC=C(C=2)N2C=CC=N2)=O)C=1

Computed Properties

• Exact Mass: 361.15387487 g/mol
• Monoisotopic Mass: 361.15387487 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 361.4
• XLogP3: 1
• Topological Polar Surface Area: 80.1

Additional information on N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide

Professional Introduction to Compound with CAS No. 2034535-94-7 and Product Name: N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide

N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide is a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 2034535-94-7, represents a novel molecular scaffold with potential therapeutic applications. The intricate structure of this molecule, characterized by its fused heterocyclic rings and functional groups, positions it as a promising candidate for further exploration in drug discovery.

The chemical composition of N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple aromatic rings, including pyridine, pyrrole, and pyrazole, contributes to its complex electronic properties. These features are crucial for modulating biological activity, making the compound an attractive subject for medicinal chemists. The specific arrangement of these rings and the substituents attached to them play a pivotal role in determining the compound's interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of such complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions of N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yl)benzamide with various biological receptors. These simulations have revealed potential binding sites and interaction mechanisms that could guide the development of novel therapeutic agents.

The synthesis of N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-3-(1H-pyrazol-1-yb benzamide involves a series of multi-step reactions that showcase the expertise of organic chemists. The process typically begins with the preparation of key intermediates, such as 2-hydroxypyridine and 1H-pyrazole derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions, which facilitate the formation of carbon-carbon bonds essential for the compound's structure.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Heterocycles like pyridine, pyrrole, and pyrazole are ubiquitous in biologically active molecules due to their ability to mimic natural products and interact with biological targets in a highly specific manner. In the case of N-{[5-(2 oxopyrrolidin - 1 - yl ) pyridin - 3 - yl ]methyl } - 3 - ( 1 H - pyrazol - 1 - yl ) benzamide , the combination of these heterocycles creates a versatile scaffold that can be modified to enhance potency and selectivity.

Current research in this area is focused on exploring the therapeutic potential of N-{[5-(2 oxopyrrolidin - 1 - yl ) pyridin - 3 - yl ]methyl } - 3 - ( 1 H - pyrazol - 1 - yl ) benzamide in various disease models. Preliminary studies have indicated that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its ability to interact with enzymes and receptors relevant to inflammatory diseases makes it a candidate for further investigation.

The development of new drugs is a lengthy and complex process that involves multiple stages, from initial discovery to clinical trials. N-{[5-(2 oxopyrrolidin - 1 - yl ) pyridin - 3 - yl ]methyl } - 3 - ( 1 H - pyrazol - 1 - yl ) benzamide , with its unique structure and potential biological activity, is poised to contribute significantly to this process. Researchers are currently working on optimizing its chemical properties to improve its pharmacokinetic profile, ensuring that it can reach target sites effectively and remain active for an appropriate duration.

The integration of cutting-edge technologies into drug discovery has revolutionized the way new therapeutic agents are developed. High-throughput screening (HTS) techniques allow researchers to rapidly test thousands of compounds against various biological targets, identifying those with the most promising activity. N-{[5-(2 oxopyrrolidin - 1 - yl ) pyridin - 3 - yl ]methyl } - 3 -( 1 H-pyrazol